Cas no 1806845-66-8 (2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride
• CAS No: 1806845-66-8
• MF: C₈H₂ClF₃N₂O
• MW: 234.562490940094
• CID: 4874920
• Update Time: 2025-10-05

2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride

• Inchi： 1S/C8H2ClF3N2O/c9-7(15)3-2-14-4(1-13)5(6(3)10)8(11)12/h2,8H
• InChI Key： NCYISGZZWPTGJR-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C#N)C(C(F)F)=C1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.1
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride

Professional Introduction to 2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride (CAS No. 1806845-66-8)

2-Cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806845-66-8, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of cyano, difluoromethyl, and fluoro substituents on a pyridine core, make it a versatile building block for the development of novel therapeutic agents.

The significance of this compound lies in its ability to undergo a series of functional group transformations that are essential for constructing complex molecular architectures. In recent years, there has been a growing interest in exploring the potential of fluorinated pyridines in drug discovery due to their favorable pharmacokinetic properties and enhanced binding affinity to biological targets. The difluoromethyl group, in particular, is known for its ability to improve metabolic stability and lipophilicity, making it an attractive moiety for medicinal chemists.

Recent studies have highlighted the role of 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The compound's pyridine scaffold provides a suitable platform for designing molecules that interact with specific enzymatic targets. For instance, modifications at the 5-carbonyl chloride position allow for further derivatization into amides or esters, which can be tailored to optimize binding interactions with protein receptors.

The incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied due to their ability to modulate physicochemical properties such as solubility, permeability, and metabolic resistance. In the context of 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride, the presence of both fluoro and difluoromethyl groups enhances its potential as a lead compound in drug development. These substituents not only improve the compound's bioavailability but also contribute to its selectivity against off-target enzymes.

Advances in synthetic methodologies have enabled more efficient access to complex fluorinated pyridines like 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated fluorination have streamlined the synthesis process, allowing for higher yields and purities. These improvements are critical for facilitating further structural optimization and preclinical testing.

In the realm of drug discovery, the utility of this compound extends beyond kinase inhibitors. Researchers have also explored its potential in developing antiviral and antibacterial agents. The structural motif present in 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride can be modified to target diverse biological pathways, making it a valuable asset in medicinal chemistry libraries.

The impact of fluorinated pyridines on modern drug design cannot be overstated. Compounds such as 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride exemplify how strategic functionalization can lead to the discovery of novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new applications for these molecules, their role in addressing unmet medical needs is likely to expand.

The future prospects for 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride are promising, with ongoing studies focusing on optimizing its synthetic routes and exploring new derivatives. Collaborative efforts between academia and industry are essential for translating these findings into tangible therapeutic advancements. By leveraging cutting-edge technologies and innovative methodologies, scientists can harness the full potential of this compound and its analogs in the fight against human disease.